Cas no 1373616-12-6 (2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]pyridine)

• Product Name: 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]pyridine
• CAS No: 1373616-12-6
• MF: C₁₄H₁₈BN₃O₂
• MW: 271.122622966766
• MDL: MFCD21099722
• CID: 4594369
• PubChem ID: 66521245
• Update Time: 2024-11-06

2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)pyridine
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]Pyridine
• 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]pyridine
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]pyridine
• SY218487
• DA-11257
• F2147-7841
• 1-(2-Pyridyl)pyrazole-4-boronic Acid Pinacol Ester
• Z2049887008
• MFCD21099722
• E73060
• SCHEMBL5928218
• CS-0245947
• 1373616-12-6
• SGOWLBZXXKANQR-UHFFFAOYSA-N
• AKOS015946607
• BS-45310
• 1-(2-PYRIDYL)-1H-PYRAZOLE-4-BORONIC ACID PINACOL ESTER
• EN300-313910

• MDL： MFCD21099722
• Inchi： 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)11-9-17-18(10-11)12-7-5-6-8-16-12/h5-10H,1-4H3
• InChI Key： SGOWLBZXXKANQR-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C3C=CC=CN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 271.1492070 g/mol
• Monoisotopic Mass: 271.1492070 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2
• Molecular Weight: 271.12